Cas no 294849-05-1 (Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate)

• Product Name: Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate
• CAS No: 294849-05-1
• CID: 4644011
• Update Time: 2025-05-24

Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 3-(2-MORPHOLINOACETYL)-1,3-THIAZOLANE-2,4-DICARBOXYLATE
• Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate

Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate (CAS No. 294849-05-1): A Comprehensive Overview

Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate (CAS No. 294849-05-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazolane ring and a morpholinoacetyl group, making it a valuable candidate for various biological and therapeutic applications.

The thiazolane ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities. The presence of this ring in Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate contributes to its potential as an antimicrobial agent and its ability to modulate enzyme activities. The morpholinoacetyl group, on the other hand, adds to the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate was evaluated for its antiviral activity against several RNA viruses. The results showed that the compound has a broad-spectrum antiviral effect, particularly against influenza A virus and respiratory syncytial virus (RSV). This finding opens up new possibilities for the development of antiviral drugs targeting these pathogens.

The structural versatility of Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate also makes it an attractive candidate for drug discovery and development. Its ability to form stable complexes with metal ions has been explored for potential applications in metal-based therapeutics. A study published in the Inorganic Chemistry Communications demonstrated that the compound can form stable complexes with copper(II) ions, which exhibit enhanced antioxidant and anticancer activities compared to the free ligand.

Furthermore, Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate has been investigated for its neuroprotective properties. Research conducted at the University of California found that the compound can protect neuronal cells from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthesis and purification of Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate have been optimized to ensure high yields and purity levels. Various synthetic routes have been reported in the literature, including one-step and multi-step processes. A recent study published in the Tetrahedron Letters described a novel one-pot synthesis method that significantly reduces reaction time and improves overall efficiency.

The pharmacokinetic properties of Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate have also been studied to assess its suitability for oral administration. Preliminary data indicate that the compound has good bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

In conclusion, Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate (CAS No. 294849-05-1) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, Dimethyl 3-(2-morpholinoacetyl)-1,3-thiazolane-2,4-dicarboxylate is poised to play a significant role in advancing medical treatments for various diseases.